1-Bromo-3,3-dimethylhex-5-en-2-one
Description
1-Bromo-3,3-dimethylhex-5-en-2-one is an aliphatic brominated ketone with a conjugated enone system (C=C double bond at position 5 and a ketone group at position 2). Its molecular structure includes a bromine atom at position 1 and two methyl groups at position 3, contributing to steric and electronic effects. Bromine in aliphatic systems often acts as a leaving group in nucleophilic substitutions or cross-coupling reactions, while the enone system may enable conjugate additions or cycloadditions .
Properties
Molecular Formula |
C8H13BrO |
|---|---|
Molecular Weight |
205.09 g/mol |
IUPAC Name |
1-bromo-3,3-dimethylhex-5-en-2-one |
InChI |
InChI=1S/C8H13BrO/c1-4-5-8(2,3)7(10)6-9/h4H,1,5-6H2,2-3H3 |
InChI Key |
JMYUTATZRHEVSM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CC=C)C(=O)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Reactivity of Bromine
- Aliphatic Bromides (e.g., 1-Bromo-3,3-dimethylhex-5-en-2-one) : Bromine in aliphatic systems is typically more reactive in nucleophilic substitutions (SN2) due to better orbital overlap and less steric hindrance compared to aromatic systems. For example, 1-bromo-3,5-difluorobenzene () undergoes lithiation and cross-coupling via palladium catalysis, leveraging bromine as a leaving group. However, aliphatic bromides like the target compound may exhibit faster substitution rates .
- Aromatic Bromides (e.g., 1-bromo-3,5-dimethylbenzene, ) : Bromine in aromatic systems participates in C-O coupling reactions (e.g., with o-cresol) under basic conditions. The electron-withdrawing nature of aromatic rings reduces bromine’s leaving group ability compared to aliphatic systems, requiring harsher conditions .
Substituent Effects
- Comparatively, 1-bromo-3,5-dimethylbenzene () uses methyl groups to stabilize intermediates in coupling reactions, enhancing product selectivity .
- Fluorine Substituents : 1-Bromo-3,5-difluorobenzene () benefits from fluorine’s electron-withdrawing effects, activating the ring for electrophilic substitutions. This contrasts with the electron-donating methyl groups in the target compound, which may deactivate adjacent positions .
Brominated Heterocycles
Compounds like 5-bromo-3-substituted indoles () and 4-bromo-5-(bromomethyl)-pyrazolones () highlight bromine’s versatility in heterocyclic systems:
- Indole Derivatives () : Bromine at position 5 of indole derivatives facilitates functionalization via Suzuki-Miyaura coupling. The target compound’s aliphatic bromine may similarly enable cross-coupling but with distinct regioselectivity due to the absence of aromatic resonance stabilization .
- Pyrazolone Derivatives (): Bromine in pyrazolones participates in nucleophilic displacement, akin to the target compound. However, the rigid heterocyclic structure of pyrazolones limits conformational flexibility compared to the target’s linear enone system .
Functional Group Interactions
- Enone System: The conjugated double bond in 1-bromo-3,3-dimethylhex-5-en-2-one may enhance reactivity toward Michael additions or Diels-Alder reactions. This contrasts with non-conjugated systems like 1-bromo-3,5-difluorobenzene (), where such reactivity is absent .
- Ketone Group : The ketone in the target compound could undergo reductions or Grignard additions, whereas brominated aromatics (e.g., ) lack this functionality, limiting their scope in carbonyl chemistry .
Data Tables
Table 1: Physical and Reactivity Comparison
Table 2: Reaction Conditions and Selectivity
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